Cas no 7045-31-0 ((Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid)
7045-31-0 structure
Product Name:(Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid
CAS No:7045-31-0
MF:C20H32O5
MW:352.465086936951
CID:975168
PubChem ID:5283217
Update Time:2025-04-19
(Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid
- 8-iso Prostaglandin F3α
- (5Z,8b,9a,11a,13E,15S,17Z)-9,11,15-trihydroxy-Prosta-5,13,17-trien-1-oic acid
- 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoic acid-cyclo[8S,12R]
- 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoate
- 8-iso-PGF3a
- 8-iso Prostaglandin F3alpha
- SR-01000946868-1
- 8-iso-PGF3alpha
- 7-[3a,5a-dihydroxy-2-(3-hydroxy-1,5-octadienyl)cyclopentyl]-5-Heptenoic acid
- LMFA03110007
- AKOS027257462
- (5Z,8b,9a,11a,13E,15S,17Z)-9,11,15-trihydroxy-Prosta-5,13,17-trien-1-oate
- 7045-31-0
- 8-iso Prostaglandin F3??
- SR-01000946868
- 8-iso Prostaglandin F3 alpha
- PD021066
- DTXSID101318138
- 7-[3a,5a-dihydroxy-2-(3-hydroxy-1,5-octadienyl)cyclopentyl]-5-Heptenoate
- CHEBI:157746
- (Z)-7-((1S,2R,3R,5S)-3,5-Dihydroxy-2-((S,1E,5Z)-3-hydroxyocta-1,5-dien-1-yl)cyclopentyl)hept-5-enoic acid
- 8-Iso-PGF3I+/-
- 9S,11R,15S-trihydroxy-5Z,13E,17Z-prostatrienoic acid-cyclo(8S,12R)
- 8-iso Prostaglandin F3
- A
- HY-116008
- CS-0063446
-
- Inchi: 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-19,21-23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3-,7-4-,13-12+/t15-,16-,17+,18-,19+/m0/s1
- InChI Key: SAKGBZWJAIABSY-PJCXKLBTSA-N
- SMILES: O[C@H]1C[C@H]([C@H](/C=C/[C@H](C/C=C\CC)O)[C@@H]1C/C=C\CCCC(=O)O)O
Computed Properties
- Exact Mass: 352.22506
- Monoisotopic Mass: 352.22497412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Density: 1.171
- Boiling Point: 541.7°C at 760 mmHg
- Flash Point: 295.4°C
- Refractive Index: 1.584
- PSA: 97.99
- LogP: 2.81890
(Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21900-25ug |
8-iso Prostaglandin F3α |
7045-31-0 | 98% | 25ug |
¥2584.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21900-50ug |
8-iso Prostaglandin F3α |
7045-31-0 | 98% | 50ug |
¥4604.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21900-100ug |
8-iso Prostaglandin F3α |
7045-31-0 | 98% | 100ug |
¥7752.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-221141-50 µg |
8-iso Prostaglandin F3α, |
7045-31-0 | 50µg |
¥903.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-221141A-100 µg |
8-iso Prostaglandin F3α, |
7045-31-0 | 100µg |
¥1,715.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-221141-50µg |
8-iso Prostaglandin F3α, |
7045-31-0 | 50µg |
¥903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-221141A-100µg |
8-iso Prostaglandin F3α, |
7045-31-0 | 100µg |
¥1715.00 | 2023-09-05 |
(Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
7045-31-0 ((Z)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]cyclopentyl]hept-5-enoic acid) Related Products
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